4-Chloro-3-(6-methyl-1,3-benzoxazol-2-yl)aniline
Overview
Description
Scientific Research Applications
4-Chloro-3-(6-methyl-1,3-benzoxazol-2-yl)aniline has a wide range of applications in scientific research. It is used as a substrate for the synthesis of other compounds, such as pharmaceuticals and biochemicals. It is also used as a catalyst in organic synthesis, as a reagent in the synthesis of heterocyclic compounds, and as a building block in the synthesis of polymers. This compound is also used in the study of enzyme kinetics and in the study of protein-ligand interactions.
Mechanism of Action
4-Chloro-3-(6-methyl-1,3-benzoxazol-2-yl)aniline is a substrate for several enzymes, including cytochrome P450 and monoamine oxidase. It is also a substrate for several transporters, including the serotonin transporter and the dopamine transporter. This compound is thought to exert its effects by acting as an agonist of these enzymes and transporters, which leads to increased activity of these proteins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase serotonin levels in the brain and to reduce anxiety-like behavior. It has also been shown to increase dopamine levels in the brain and to have antidepressant-like effects. In addition, this compound has been shown to reduce inflammation and to have anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Chloro-3-(6-methyl-1,3-benzoxazol-2-yl)aniline in lab experiments is its low cost and availability. This compound can be easily synthesized using a variety of methods, and it is relatively inexpensive. However, this compound is highly toxic and should be handled with care. It is also not very stable and should be stored in a cool, dry place.
Future Directions
The potential future applications of 4-Chloro-3-(6-methyl-1,3-benzoxazol-2-yl)aniline are vast. It could be used in the development of new drugs for the treatment of depression, anxiety, and other mental health disorders. It could also be used in the development of new cancer treatments and anti-inflammatory drugs. In addition, this compound could be used in the study of enzyme-ligand interactions and in the development of new polymers and heterocyclic compounds. Finally, this compound could be used as a tool for studying the effects of drugs on the brain and for developing new diagnostic tests.
properties
IUPAC Name |
4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O/c1-8-2-5-12-13(6-8)18-14(17-12)10-7-9(16)3-4-11(10)15/h2-7H,16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POZZQIAFABBLQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(O2)C3=C(C=CC(=C3)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401241835 |
Source
|
| Record name | 4-Chloro-3-(6-methyl-2-benzoxazolyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401241835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
293737-71-0 |
Source
|
| Record name | 4-Chloro-3-(6-methyl-2-benzoxazolyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=293737-71-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-(6-methyl-2-benzoxazolyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401241835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-CHLORO-3-(6-METHYL-1,3-BENZOXAZOL-2-YL)ANILINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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